2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C25H20N4O3S2/c30-23(27-19-11-5-2-6-12-19)17-33-25-26-15-22-24(28-25)20-13-7-8-14-21(20)29(34(22,31)32)16-18-9-3-1-4-10-18/h1-15H,16-17H2,(H,27,30)
• InChI Key: FMDBHTLJAPZEAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC=CC=C5
• Molecular Formula: C25H20N4O3S2
• Molecular Weight: 488.6 g/mol

Description

2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H20N4O3S2 and its molecular weight is 488.58. The purity is usually 95%.
BenchChem offers high-quality 2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Research has been conducted on the synthesis of related fused thiazolo[3,2-a]pyrimidinones, employing N-aryl-2-chloroacetamides as electrophilic building blocks. These compounds are synthesized through a process that results in ring-annulated thiazolopyrimidinone products, showcasing a method for creating complex heterocyclic compounds which could be related to the compound . The structures of these compounds are confirmed through analytical and spectral studies, including X-ray crystallography, indicating the depth of structural analysis possible for similar compounds (Janardhan et al., 2014).

Antimicrobial and Antifungal Activities

Another research avenue involves the synthesis of benzothiazole pyrimidine derivatives with potential antimicrobial and antifungal applications. These compounds, synthesized and characterized through various analytical methods, showed excellent in vitro activity against a range of bacterial and fungal species. Such studies underscore the potential for complex heterocyclic compounds to serve as leads in the development of new antimicrobial agents (Maddila et al., 2016).

Anti-inflammatory and Analgesic Applications

Compounds with thiazolo[3,2-a]pyrimidine structure have also been synthesized and tested for their anti-inflammatory and analgesic activities. These studies highlight the potential therapeutic applications of such compounds, which could extend to the specific compound if similar structural activity relationships hold. The compounds were compared against standard drugs, revealing moderate to high activity levels, suggesting the usefulness of these chemical frameworks in developing new therapeutic agents (Tozkoparan et al., 1999).